![molecular formula C13H16ClN3S B7550132 4-Chloro-3-[[methyl-[(4-methyl-1,3-thiazol-5-yl)methyl]amino]methyl]aniline](/img/structure/B7550132.png)
4-Chloro-3-[[methyl-[(4-methyl-1,3-thiazol-5-yl)methyl]amino]methyl]aniline
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Overview
Description
4-Chloro-3-[[methyl-[(4-methyl-1,3-thiazol-5-yl)methyl]amino]methyl]aniline is a chemical compound that belongs to the family of aniline derivatives. It is commonly known as MTSEA or MTS-ethylammonium. This compound has been extensively studied for its potential use in scientific research and has shown promising results in various applications.
Mechanism of Action
MTSEA modifies proteins by reacting with cysteine residues through a thiol-disulfide exchange reaction. The reaction results in the formation of a covalent bond between the thiol group of cysteine and the methylthio group of MTSEA. This modification can alter the function of the protein by changing its conformation or activity.
Biochemical and Physiological Effects
MTSEA has been shown to have various biochemical and physiological effects on proteins. It can inhibit the activity of ion channels, enzymes, and receptors by modifying their function. It can also alter the conformation of proteins, which can affect their stability and interactions with other molecules.
Advantages and Limitations for Lab Experiments
The use of MTSEA in scientific research has several advantages. It is a relatively simple and inexpensive method for modifying proteins. It can be used to study the function of specific cysteine residues in proteins. However, there are also limitations to its use. MTSEA can modify other amino acids in addition to cysteine, which can lead to nonspecific effects. It can also be difficult to control the extent of modification, which can affect the interpretation of results.
Future Directions
There are several future directions for the use of MTSEA in scientific research. One potential application is in the study of protein-protein interactions. MTSEA can be used to selectively modify cysteine residues in one protein, which can affect its interaction with another protein. This can provide insights into the mechanisms of protein-protein interactions.
Another potential application is in the development of new drugs. MTSEA can be used to modify the activity of enzymes and receptors, which can lead to the discovery of new drug targets. It can also be used to modify the pharmacokinetics of drugs, which can improve their efficacy and safety.
Conclusion
In conclusion, 4-Chloro-3-[[methyl-[(4-methyl-1,3-thiazol-5-yl)methyl]amino]methyl]aniline is a chemical compound that has shown promising results in scientific research. Its ability to modify proteins has been used to study the structure and function of various proteins. While there are limitations to its use, there are also several future directions for its application in scientific research.
Synthesis Methods
The synthesis of 4-Chloro-3-[[methyl-[(4-methyl-1,3-thiazol-5-yl)methyl]amino]methyl]aniline involves the reaction of 4-chloro-3-nitroaniline with 2-[(methylthio)methyl]-1,3-thiazole-5-carboxaldehyde in the presence of sodium borohydride. The resulting compound is then treated with hydrochloric acid to obtain the final product.
Scientific Research Applications
MTSEA has been widely used in scientific research for its ability to modify proteins and peptides. It can react with cysteine residues in proteins to form covalent bonds, which can alter the function of the protein. This property has been used to study the structure and function of various proteins, including ion channels, enzymes, and receptors.
Properties
IUPAC Name |
4-chloro-3-[[methyl-[(4-methyl-1,3-thiazol-5-yl)methyl]amino]methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClN3S/c1-9-13(18-8-16-9)7-17(2)6-10-5-11(15)3-4-12(10)14/h3-5,8H,6-7,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQHXZQWGBRTYAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CN(C)CC2=C(C=CC(=C2)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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